Cas no 1807937-15-0 (3-Morpholinecarboxylic acid, 6-methyl-, (3R,6R)-rel-)

• Product Name: 3-Morpholinecarboxylic acid, 6-methyl-, (3R,6R)-rel-
• CAS No: 1807937-15-0
• MF: C₆H₁₁NO₃
• MW: 145.156441926956
• MDL: MFCD28954385
• CID: 5172156
• PubChem ID: 124510086
• Update Time: 2025-05-24

3-Morpholinecarboxylic acid, 6-methyl-, (3R,6R)-rel- Chemical and Physical Properties

Names and Identifiers

• 3-Morpholinecarboxylic acid, 6-methyl-, (3R,6R)-rel-

• MDL： MFCD28954385
• Inchi： 1S/C6H11NO3/c1-4-2-7-5(3-10-4)6(8)9/h4-5,7H,2-3H2,1H3,(H,8,9)/t4-,5-/m1/s1
• InChI Key： BIOFPDNBUUHVRE-RFZPGFLSSA-N
• SMILES： N1C[C@@H](C)OC[C@@H]1C(O)=O

Additional information on 3-Morpholinecarboxylic acid, 6-methyl-, (3R,6R)-rel-

3-Morpholinecarboxylic Acid, 6-Methyl-, (3R,6R)-Rel-: A Comprehensive Overview

3-Morpholinecarboxylic acid, 6-methyl-, (3R,6R)-rel- is a compound with the CAS registry number 1807937-15-0. This compound belongs to the class of morpholine derivatives, which are widely studied in pharmaceutical and chemical research due to their unique structural and functional properties. The compound's name suggests a morpholine ring with a carboxylic acid group at position 3 and a methyl substituent at position 6. The stereochemistry is specified as (3R,6R)-rel-, indicating a specific configuration that may influence its biological activity and chemical reactivity.

The morpholine ring is a six-membered heterocyclic structure containing one oxygen atom and one nitrogen atom. This structural motif is known for its versatility in organic synthesis and its ability to participate in various chemical reactions. The presence of the carboxylic acid group introduces acidity and potential for hydrogen bonding, which can be exploited in drug design for interactions with biological targets. The methyl group at position 6 adds steric bulk and may influence the compound's solubility, stability, or bioavailability.

Recent studies have highlighted the importance of stereochemistry in determining the pharmacokinetic and pharmacodynamic properties of morpholine derivatives. The (3R,6R)-rel- configuration of this compound suggests that it may exhibit specific enantioselective behavior in biological systems. Researchers have explored the synthesis of enantiopure morpholine derivatives using asymmetric catalysis and chiral resolution techniques. These advancements have enabled the production of high-purity enantiomers, which are crucial for preclinical studies and drug development.

In terms of applications, 3-morpholinecarboxylic acid derivatives have been investigated for their potential as therapeutic agents in various disease areas. For instance, some derivatives have shown promise as inhibitors of enzymes involved in inflammation and cancer progression. The carboxylic acid group can be modified to create bioisosteres or prodrugs, enhancing the compound's pharmacokinetic profile while maintaining its biological activity.

The synthesis of 6-methyl-3-morpholinecarboxylic acid involves multi-step organic reactions, often starting from simple precursors such as morpholine itself. Key steps may include alkylation to introduce the methyl group at position 6 and oxidation or substitution reactions to install the carboxylic acid functionality at position 3. The stereochemistry is typically controlled during these steps using chiral catalysts or resolving agents.

From an analytical standpoint, this compound can be characterized using various spectroscopic techniques such as NMR (nuclear magnetic resonance), IR (infrared spectroscopy), and MS (mass spectrometry). These methods provide insights into the compound's molecular structure, purity, and stereochemical integrity. High-performance liquid chromatography (HPLC) is often employed for separating enantiomers or diastereomers during purification or quality control.

In terms of stability, (3R,6R)-rel- configuration may influence the compound's susceptibility to degradation under certain conditions such as heat or light. Studies on thermal stability have shown that morpholine derivatives generally exhibit moderate stability but can undergo decomposition under harsh conditions. Understanding these properties is essential for optimizing storage conditions and ensuring the compound's shelf life.

The biological evaluation of this compound involves testing its activity against various targets such as enzymes, receptors, or cellular pathways. In vitro assays measure its ability to inhibit or modulate these targets under controlled conditions. Preclinical studies in animal models provide insights into its efficacy and toxicity profile before progressing to clinical trials.

In conclusion, 3-morpholinecarboxylic acid, with its unique structural features and stereochemical configuration, represents a promising scaffold for drug discovery efforts. Ongoing research continues to explore its potential applications in therapeutics while advancing our understanding of its chemical properties and biological effects.